Cas no 2173637-91-5 ((3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole)

• Product Name: (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole
• CAS No: 2173637-91-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6167183
• PubChem ID: 137951455
• Update Time: 2025-05-30

(3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole
• RAC-(3AR,4R,6AS)-4-METHOXY-OCTAHYDROCYCLOPENTA[C]PYRROLE
• (3Ar,4R,6aS)-4-methoxy-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole
• Rel-(3aR,4R,6aS)-4-methoxyoctahydrocyclopenta[c]pyrrole
• E73392
• 2173637-91-5
• (3aR,4R,6aS)-4-methoxy-octahydrocyclopenta[c]pyrrole
• EN300-1692651
• 2174000-23-6
• EN300-746138

• Inchi： 1S/C8H15NO/c1-10-8-3-2-6-4-9-5-7(6)8/h6-9H,2-5H2,1H3/t6-,7+,8-/m1/s1
• InChI Key： JEAZATZVBBQEBK-GJMOJQLCSA-N
• SMILES： O(C)[C@@H]1CC[C@@H]2CNC[C@@H]21

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3Ų

Additional information on (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole

Introduction to (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole (CAS No. 2173637-91-5)

Chemical entities with intricate stereochemistry and functional groups often play pivotal roles in pharmaceutical research and development. Among these, (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole (CAS No. 2173637-91-5) stands out due to its unique structural framework and potential biological activities. This compound, characterized by its specific stereochemical configuration, has garnered significant attention in the field of medicinal chemistry, particularly for its applications in the synthesis of bioactive molecules.

The molecular structure of (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole consists of a cyclopentacyclic core substituted with a methoxy group at the 4-position and a methyl group at the 6a-position. The precise stereochemistry at the 3a, 4R, and 6a positions contributes to its distinct chemical properties and reactivity patterns. Such structural features are often exploited in drug design to enhance binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds that mimic natural products or bioactive scaffolds. The cyclopentacpyrrole core found in (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole is reminiscent of structures found in various pharmacologically active natural products. This has prompted researchers to explore its potential as a building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The presence of the methoxy group and the flexible cyclohexane ring system allows for further functionalization via various organic transformations. These include nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and ring-opening polymerizations. Such modifications have enabled chemists to generate a diverse array of derivatives with tailored biological properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. The specific stereochemical configuration of (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole has been shown to influence its interactions with biological targets. For instance, computational studies have suggested that this compound may bind to specific protein receptors through hydrophobic interactions and hydrogen bonding networks. These insights have guided efforts to optimize its structure for improved efficacy and reduced toxicity.

The synthesis of (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole presents both challenges and opportunities for synthetic chemists. While the cyclohexane ring system provides flexibility, it also necessitates careful control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce this compound with excellent stereochemical control using chiral catalysts or auxiliaries.

Moreover, the methoxy group at the 4-position serves as a handle for further derivatization. This functional group can be easily modified through oxidation or reduction reactions to introduce additional pharmacophores or improve solubility profiles. Such modifications are crucial for developing drug candidates that meet stringent pharmacokinetic requirements.

The potential applications of (3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole extend beyond mere building blocks for drug discovery. Its unique structural features make it an attractive candidate for material science applications as well. For example, researchers have explored its use in the development of liquid crystals or organic semiconductors due to its rigid cyclic framework and aromatic substituents.

In conclusion,(3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole (CAS No. 2173637-91-5) is a fascinating chemical entity with significant potential in pharmaceutical and materials science research. Its intricate stereochemistry and functional groups provide a rich foundation for synthetic exploration and biological evaluation. As our understanding of molecular structure-activity relationships continues to evolve,(3aR,4R,6aS)-4-methoxy-octahydrocyclopentacpyrrole is poised to play an increasingly important role in the development of novel therapeutics and advanced materials.